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Compound of Interest

Compound Name: 5-(Hydroxymethyl)picolinic acid

Cat. No.: B1589940

An In-Depth Technical Guide to 5-(Hydroxymethyl)picolinic Acid: Chemical Properties,
Structure, and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Hydroxymethyl)picolinic acid, a pyridine derivative, is a molecule of significant interest in
the fields of medicinal chemistry, coordination chemistry, and materials science. Its structural
framework, featuring a carboxylic acid, a hydroxymethyl group, and a pyridine ring, offers a
unigue combination of functionalities. This trifunctional nature allows for a diverse range of
chemical modifications and applications, from the synthesis of complex organic molecules to
the development of novel therapeutic agents and functional materials.

This technical guide provides a comprehensive overview of the chemical properties, structural
features, and synthetic approaches for 5-(hydroxymethyl)picolinic acid. It is intended to
serve as a valuable resource for researchers and scientists engaged in drug discovery, as well
as for professionals in the broader chemical and pharmaceutical industries.

Chemical Structure and Properties

The structure of 5-(hydroxymethyl)picolinic acid is characterized by a pyridine ring
substituted at the 2-position with a carboxylic acid group and at the 5-position with a
hydroxymethyl group. The presence of both an acidic (carboxylic acid) and a basic (pyridine
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nitrogen) center, along with a nucleophilic hydroxymethyl group, dictates its chemical behavior
and physical properties.

Molecular and Physicochemical Properties

A summary of the key chemical and physical properties of 5-(hydroxymethyl)picolinic acid is
presented in the table below. While experimental data for some properties are not readily
available in the literature, computational predictions and data from closely related compounds
provide valuable insights.
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Property Value Source
Molecular Formula C7H7NOs [1]
Molecular Weight 153.14 g/mol [1]
CAS Number 39977-41-8 [1]
Appearance White to off-white solid [2]

Data not available. For
comparison, 5-

Melting Point hydroxypyridine-2-carboxylic
acid monohydrate melts at
267-275 °C.[3]

Soluble in water.[4] Expected
Solubilt to be soluble in polar organic
olubili
Y solvents like DMSO and

methanol.

Data not available. The pKa of
the parent picolinic acid is
approximately 5.2. The
electron-withdrawing nature of
pKa the hydroxymethyl group is
expected to slightly decrease
the pKa of the carboxylic acid
and the basicity of the pyridine

nitrogen.

LogP (calculated) 0.2721 [1]

Topological Polar Surface Area

70.42 A2 [1]
(TPSA)

Structural Representation

The 2D and 3D structures of 5-(hydroxymethyl)picolinic acid are depicted below.
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Hydrolysis

S Base Hydrolysis . .
G/Iethyl 5-(hydroxymethyl)picolinate (LIOH or NaOH) 5-(Hydroxymethyl)picolinic AcncD

Synthesis of Methyl 5-(hydroxymethyl)picolinate

. - . Selective Reduction _
Glmethyl pyndlne-2,5-d|carboxylate]—>GNaBH 4, CaCl2, THF/MeOHHethyI 5-(hydroxymethyl)plcollnate]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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